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Compound of Interest

Compound Name:
2-(Methylsulfonamido)benzoic

Acid

Cat. No.: B063336 Get Quote

An In-depth Technical Guide to 2-
(Methylsulfonamido)benzoic Acid
This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential biological relevance of 2-(Methylsulfonamido)benzoic Acid, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
2-(Methylsulfonamido)benzoic Acid is a chemical compound with the molecular formula

C8H9NO4S.[1] Its key quantitative data are summarized in the table below for easy reference

and comparison.
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Property Value

Molecular Formula C8H9NO4S

Molecular Weight 215.23 g/mol [1]

CAS Number 162787-61-3

Canonical SMILES CS(=O)(=O)NC1=CC=CC=C1C(=O)O

Physical Description Solid (Predicted)

Melting Point 187-189 °C

Experimental Protocols
The synthesis of 2-(Methylsulfonamido)benzoic Acid can be achieved through the coupling

of anthranilic acid with methanesulfonyl chloride. The following protocol is a representative

method for the synthesis of 2-sulfonamidebenzamides.[2]

Synthesis of 2-(Methylsulfonamido)benzoic Acid

Materials:

Anthranilic acid

Methanesulfonyl chloride

Sodium bicarbonate (NaHCO3)

Water (H2O)

Dichloromethane (CH2Cl2)

Triethylamine (Et3N)

Propylphosphonic anhydride (T3P)

Aniline (or other amine for derivatization)
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Procedure:

Sulfonamide Formation: Anthranilic acid is coupled with an appropriate sulfonyl chloride,

such as methanesulfonyl chloride, under basic aqueous conditions.[2] To a solution of

anthranilic acid in water, sodium bicarbonate is added, followed by the dropwise addition

of methanesulfonyl chloride at room temperature. The reaction is typically stirred for 12

hours.[2]

Work-up and Isolation: Upon completion, the reaction mixture is acidified, and the resulting

precipitate, 2-(methylsulfonamido)benzoic acid, is collected by filtration, washed with

water, and dried.

Amide Coupling (for derivatization): The synthesized 2-(methylsulfonamido)benzoic
acid can be further derivatized. For instance, it can be coupled with an aniline or another

amine using a coupling agent like T3P in a solvent such as dichloromethane with a base

like triethylamine.[2] The reaction is typically stirred at room temperature for 6 hours.[2]

Biological Activity and Signaling Pathway
Derivatives of 2-(Methylsulfonamido)benzoic acid have been investigated as allosteric

modulators of Mas-related G-protein coupled receptor X1 (MrgX1).[2] MrgX1 is a receptor

primarily expressed in nociceptive neurons of the dorsal root ganglia and is implicated in pain

pathways.[2] Positive allosteric modulators (PAMs) of MrgX1 are of interest as they can

enhance the activity of the receptor's endogenous ligand, potentially leading to analgesic

effects.[2]

The proposed signaling pathway involves the binding of the 2-(sulfonamido)benzamide

compound to an allosteric site on the MrgX1 receptor. This binding event is thought to induce a

conformational change in the receptor that enhances the binding or efficacy of the endogenous

agonist. Upon activation, the G-protein-coupled MrgX1 receptor initiates downstream signaling

cascades, which can modulate ion channel activity and neuronal excitability, ultimately

influencing pain perception.
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Caption: Proposed signaling pathway for a 2-(sulfonamido)benzamide as a positive allosteric

modulator of the MrgX1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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